Cas no 959582-07-1 ({2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol)

{2-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}methanol is a heterocyclic compound featuring a pyrazole-thiazole core with a hydroxymethyl substituent. Its structural complexity and trifluoromethyl group enhance its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits favorable physicochemical properties, including moderate polarity and stability, facilitating its incorporation into bioactive molecules. The presence of the trifluoromethyl group may contribute to improved metabolic stability and binding affinity in target interactions. This scaffold is particularly valuable in the development of enzyme inhibitors or receptor modulators due to its ability to engage in hydrogen bonding and hydrophobic interactions. Suitable for further functionalization, it serves as a key building block in medicinal chemistry research.
{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol structure
959582-07-1 structure
Product Name:{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol
CAS No:959582-07-1
MF:C9H8F3N3OS
MW:263.239530563354
MDL:MFCD07366540
CID:1087683
PubChem ID:2763602
Update Time:2025-05-23

{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • (2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)thiazol-4-yl)methanol
    • (2-[3-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-1,3-THIAZOL-4-YL)METHANOL
    • {2-[3-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-1,3-THIAZOL-4-YL}METHANOL
    • CS-0362779
    • 959582-07-1
    • DTXSID40377046
    • (2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl)methanol, AldrichCPR
    • J-500516
    • [2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl]methanol
    • AKOS005069944
    • 1Z-0832
    • MFCD07366540
    • {2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl}methanol
    • {2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol
    • MDL: MFCD07366540
    • Inchi: 1S/C9H8F3N3OS/c1-5-2-7(9(10,11)12)15(14-5)8-13-6(3-16)4-17-8/h2,4,16H,3H2,1H3
    • InChI Key: WRCVSUNIPJDPEP-UHFFFAOYSA-N
    • SMILES: S1C=C(CO)N=C1N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

  • Exact Mass: 263.03401755g/mol
  • Monoisotopic Mass: 263.03401755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Melting Point: 108-110°

{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol Security Information

  • Hazard Category Code: 22-36
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol Pricemore >>

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{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol Related Literature

Additional information on {2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}methanol

Chemical Compound CAS No. 959582-07-1: {2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)-1,3-thiazol-4-yl}methanol

CAS No. 959582-07-1 refers to the chemical compound named {2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)-1,3-thiazol-4-yl}methanol. This compound is a complex organic molecule with a unique structure that combines pyrazole and thiazole rings, both of which are heterocyclic aromatic systems. The presence of a trifluoromethyl group and a methanol substituent further adds to its chemical diversity and potential applications in various fields.

The synthesis of this compound involves multi-step organic reactions, including the formation of the pyrazole ring and subsequent coupling with the thiazole moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions, thereby improving the overall yield and purity of the product.

{2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)-1,3-thiazol-4-yl}methanol exhibits interesting chemical properties due to the electron-withdrawing trifluoromethyl group and the electron-donating methyl group on the pyrazole ring. These substituents influence the electronic structure of the molecule, making it a potential candidate for applications in pharmaceuticals, agrochemicals, and materials science. For instance, its ability to act as a ligand in metal complexes has been explored in recent studies, where it was found to enhance the catalytic activity of certain transition metal catalysts in organic transformations.

In terms of biological activity, this compound has shown promise as a potential lead molecule in drug discovery. Studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, making it a valuable tool for further research in medicinal chemistry. Additionally, its stability under physiological conditions and favorable pharmacokinetic properties make it an attractive candidate for drug development.

The integration of computational chemistry techniques has played a pivotal role in understanding the molecular properties of CAS No. 959582-07-1. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological targets. These computational studies have been complemented by experimental validations, ensuring a comprehensive understanding of the compound's behavior in different chemical environments.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes biodegradation through microbial action, reducing its persistence in the environment. This information is crucial for evaluating its safety profile and ensuring sustainable practices in its production and application.

In conclusion, {2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)-1,3-thiazol-4-yl}methanol, with CAS No. 959582-07-, represents a significant advancement in organic synthesis and materials science. Its unique structure, combined with promising biological and catalytic properties, positions it as a valuable asset for future research and development across various industries.

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